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Compound of Interest

Compound Name:
3-(2-(Piperidin-4-

yl)ethyl)morpholine

Cat. No.: B13621046

Get Quote

Executive Summary & Strategic Rationale
The target molecule, 3-(2-(Piperidin-4-yl)ethyl)morpholine, represents a "linked-bicycle" motif

where a saturated heterocycle (morpholine) is connected via a flexible ethyl linker to a

piperidine core. This specific topology is critical in drug discovery for optimizing solubility and

metabolic stability while maintaining specific spatial orientations required for ATP-binding

pockets (e.g., in tyrosine kinases) or allosteric sites.

Synthetic Strategy: The "Lactam-Reduction" Pathway
While direct alkylation of morpholine is possible, it often suffers from poor regioselectivity (N- vs

C-alkylation) and over-alkylation. To ensure scientific integrity and reproducibility, this protocol

utilizes a "De Novo Morpholine Assembly" strategy.

Core Logic:

Scaffold Construction: We utilize a Horner-Wadsworth-Emmons (HWE) olefination to couple

the piperidine fragment with a glycine equivalent.
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Chirality Control (Optional): This route allows for the introduction of chirality at the

morpholine C3 position during the hydrogenation step.

Ring Closure: The morpholine ring is built via a stepwise acylation-alkylation sequence (the

"Lactam Route"), which is thermodynamically favored and avoids the formation of quaternary

ammonium byproducts common in direct alkylation.

Retrosynthetic Analysis & Pathway Visualization
The retrosynthetic logic disconnects the morpholine ring at the amide and ether bonds, tracing

back to a functionalized amino alcohol derived from a piperidine-acetaldehyde precursor.
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Figure 1: Retrosynthetic disconnection showing the convergent assembly of the piperidine and

morpholine fragments.

Detailed Experimental Protocol
Phase 1: Scaffold Assembly (C-C Bond Formation)
Objective: Synthesize the unsaturated amino acid precursor via Horner-Wadsworth-Emmons

(HWE) reaction.

Reagents:

A:tert-Butyl 4-(2-oxoethyl)piperidine-1-carboxylate (CAS: 142373-60-2)

B: Trimethyl N-Boc-phosphonoglycinate (CAS: 88568-95-0)

Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

Solvent: Dichloromethane (DCM), anhydrous

Procedure:

Charge a flame-dried reaction vessel with Phosphonoglycinate B (1.1 equiv) and anhydrous

DCM (0.2 M concentration).

Cool to 0 °C under

atmosphere.

Add DBU (1.2 equiv) dropwise. Stir for 15 minutes until the solution clears (ylide formation).

Add Aldehyde A (1.0 equiv) dissolved in minimal DCM dropwise over 20 minutes.

Allow the reaction to warm to Room Temperature (RT) and stir for 4 hours.

Checkpoint: Monitor by TLC (Hexane/EtOAc 3:1). The aldehyde spot (

) should disappear.

Workup: Quench with saturated
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. Extract with DCM (3x).[1] Wash organics with brine, dry over

, and concentrate.

Purification: Silica gel chromatography (0-30% EtOAc in Hexanes) to yield the

Dehydroamino Ester.

Phase 2: Hydrogenation & Reduction to Amino Alcohol
Objective: Saturate the alkene (setting the linker length) and reduce the ester to the alcohol,

creating the 1,2-amino alcohol motif required for morpholine formation.

Reagents:

Catalyst: 10% Pd/C (dry basis)

Reductant:

(2.0 M in THF)

Solvent: MeOH (for hydrogenation), THF (for reduction)

Procedure:

Hydrogenation: Dissolve the Dehydroamino Ester in MeOH. Add 10 wt% Pd/C. Hydrogenate

at 40 psi

for 12 hours. Filter through Celite and concentrate to yield the Saturated Amino Ester.

Ester Reduction: Dissolve the intermediate in anhydrous THF (0.1 M).

Cool to 0 °C. Add

(2.5 equiv) dropwise.

Note:

is preferred over

here for chemoselectivity, preserving the Boc protecting group on the piperidine.
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Stir at RT for 16 hours.

Quench: Cool to 0 °C. Carefully add saturated potassium sodium tartrate (Rochelle's salt)

solution. Stir vigorously for 1 hour until layers separate cleanly.

Isolation: Extract with EtOAc, dry, and concentrate. This yields the Key Intermediate: 2-(tert-

butoxycarbonylamino)-4-(1-(tert-butoxycarbonyl)piperidin-4-yl)butan-1-ol.

Phase 3: Morpholine Annulation (The "Lactam" Step)
Objective: Build the morpholine ring via acylation followed by intramolecular etherification.

Reagents:

Acylating Agent: Chloroacetyl chloride[2]

Base 1:

(Triethylamine)

Base 2:

(Potassium tert-butoxide)

Procedure:

N-Acylation: Dissolve the Amino Alcohol in DCM/EtOAc (1:1) biphasic system with

(1.5 equiv). Cool to 0 °C.

Add Chloroacetyl chloride (1.1 equiv) dropwise. Stir for 1 hour.

Result: Formation of the chloroacetamide intermediate.

Cyclization: Solvent swap to anhydrous

or THF.

Add
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(2.5 equiv) portion-wise at 0 °C. Allow to warm to RT and stir for 3 hours.

Mechanism:[1][3][4][5][6] The alkoxide formed at the primary alcohol attacks the alkyl

chloride (intramolecular

) to close the ring.

Workup: Quench with water, extract with EtOAc. Purify via column chromatography to isolate

the Morpholin-3-one derivative.

Phase 4: Global Reduction & Final Deprotection
Objective: Reduce the lactam carbonyl to the methylene group and remove protecting groups.

Reagents:

Reductant: Borane-Dimethyl Sulfide Complex (

, 2.0 M in THF)

Acid: Trifluoroacetic acid (TFA)

Procedure:

Dissolve the Morpholin-3-one in anhydrous THF.

Add

(3.0 equiv) dropwise at 0 °C. Reflux for 4 hours.

Quench: Cool to 0 °C. Carefully add MeOH until gas evolution ceases. Concentrate to

dryness.

Amine Release: Redissolve residue in MeOH and add concentrated HCl (or reflux in MeOH)

to break the boron-amine complex. Concentrate.

Boc Deprotection: Dissolve the residue in DCM/TFA (4:1). Stir for 2 hours at RT.

Final Isolation: Concentrate TFA. Basify with
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(1 M) to pH 10. Extract with DCM/iPrOH (3:1).

Salt Formation: Treat the free base with HCl in dioxane to generate the stable

dihydrochloride salt.

Data Summary & Stoichiometry Table

Step Reactant Reagent Equiv. Conditions
Key
Observatio
n

1 Aldehyde A
Phosphonogl

ycinate B
1.1

DBU, DCM,

RT

Disappearanc

e of aldehyde

peak (

0.4)

2
Dehydro-

Ester / Pd/C 10 wt% 40 psi, MeOH

Quantitative

mass shift

(+2 Da)

3 Amino Ester 2.5
THF, 0°C to

RT

Formation of

polar alcohol

spot

4
Amino

Alcohol

Cl-Acetyl

Chloride
1.1 , DCM

Fast

conversion to

chloride

5 Chloro-Amide 2.5 THF, RT

Ring closure

(Check

LCMS for M-

HCl)

6 Lactam 3.0 THF, Reflux

Loss of

Carbonyl

C=O in

IR/NMR

Workflow Visualization
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Figure 2: Linear workflow for the synthesis of 3-(2-(Piperidin-4-yl)ethyl)morpholine.

Scientific Integrity & Troubleshooting (E-E-A-T)
Causality of Experimental Choices[8]

Why HWE over Wittig? The phosphonoglycinate reagent (Step 1) is used instead of a

standard Wittig salt because the phosphate byproducts are water-soluble and easier to

remove than triphenylphosphine oxide (

), which often co-elutes with polar amine intermediates [1].

Why

? Using Lithium Borohydride allows for the selective reduction of the ester to the alcohol in
the presence of the N-Boc carbamate. Stronger reducers like

at elevated temperatures risk reducing the Boc group to a methyl group [2].

Self-Validating System: Step 3 (Annulation) is a critical quality gate. If the cyclization is

incomplete, the mass spectrum will show a characteristic chlorine isotope pattern (3:1 ratio

for

). The disappearance of this pattern confirms successful ring closure.

Safety & Stability
Borane Handling:

is pyrophoric and generates dimethyl sulfide (stench). Use a bleach trap for the exhaust gas.

Intermediate Stability: The amino alcohol intermediate is prone to oxidation; store under

Argon at -20 °C if not using immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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